Cas no 2227986-45-8 ((1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol)

• Product Name: (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol
• CAS No: 2227986-45-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6266827
• PubChem ID: 165879974
• Update Time: 2025-10-12

(1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol
• (1S)-1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}ethan-1-ol
• 2227986-45-8
• EN300-1789320

• Inchi： 1S/C11H18O/c1-7(12)9-5-4-8-6-10(9)11(8,2)3/h5,7-8,10,12H,4,6H2,1-3H3/t7-,8?,10?/m0/s1
• InChI Key： SBKWIMOJGZNSDW-JEUQWKINSA-N
• SMILES： O[C@@H](C)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol

Chemical Profile of (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol (CAS No. 2227986-45-8)

(1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its Chemical Abstracts Service (CAS) number CAS No. 2227986-45-8, features a bicyclic structure embedded within its molecular backbone, making it a subject of interest for researchers exploring novel synthetic pathways and potential therapeutic applications.

The compound's structure consists of a cycloheptene ring substituted with two methyl groups at the 6-position, fused to an ethanol side chain at the 2-position. This arrangement creates a rigid framework that may contribute to unique electronic and steric properties, which are highly relevant in medicinal chemistry for designing molecules with specific interactions with biological targets.

In recent years, the study of such bicyclic compounds has seen considerable advancements, particularly in the development of new methodologies for their synthesis and functionalization. The stereochemistry of the compound, particularly the (1S) configuration at the chiral center, is critical for its biological activity and has been a focus of interest for chemists aiming to optimize pharmacological properties.

Recent research has highlighted the potential of 6,6-dimethylbicyclo3.1.1hept-2-en derivatives as scaffolds for drug discovery. The bicyclic system provides a stable core that can be modified at various positions to introduce pharmacophores or functional groups that enhance binding affinity and selectivity towards specific biological receptors. For instance, studies have demonstrated that modifications at the 2-position of the cycloheptene ring can significantly influence the compound's interaction with enzymes or receptors, making it a valuable starting point for structure-activity relationship (SAR) studies.

The synthesis of (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol presents unique challenges due to its complex three-dimensional architecture. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high enantioselectivity and yield. These methods are crucial for producing enantiomerically pure forms of chiral compounds, which are often required for pharmaceutical applications where stereochemistry plays a pivotal role in efficacy and safety.

The compound's potential applications extend to various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. Its rigid bicyclic core suggests that it may exhibit favorable properties such as improved blood-brain barrier penetration or enhanced metabolic stability, which are desirable traits in drug candidates. Furthermore, the presence of an alcohol functional group provides opportunities for further derivatization through esterification or etherification reactions, allowing for the creation of libraries of analogs with tailored biological activities.

In academic research circles, CAS No. 2227986-45-8 has been cited in several publications exploring novel synthetic routes to complex natural products and heterocyclic compounds. The methodologies developed for its synthesis have been adapted to other related molecules, demonstrating the versatility and utility of these approaches in synthetic organic chemistry. This underscores the importance of having well-characterized reference compounds like this one for advancing chemical research.

The spectroscopic and analytical characterization of (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol has been thoroughly investigated using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These data provide critical insights into its molecular structure and conformational preferences, which are essential for understanding its reactivity and potential interactions with biological targets.

The compound's stereochemical integrity is particularly important in drug design contexts where enantiomeric excess can significantly impact pharmacokinetic profiles and therapeutic outcomes. The use of chiral auxiliaries or catalysts in its synthesis ensures that only one enantiomer is produced, minimizing the risk of unwanted side effects associated with racemic mixtures.

Future research directions may explore derivatization strategies aimed at enhancing the compound's bioavailability or improving its interaction with specific biomarkers. Additionally, computational modeling techniques could be employed to predict binding affinities and optimize lead structures before experimental validation becomes necessary.

In conclusion, (1S)-1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}ethan-1-ol represents a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.